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Compound of Interest

Compound Name: 1,3-Bis(trifluoromethyl)benzene

Cat. No.: B1330116

Essential Safety and Handling Guide for 1,3-
Bis(trifluoromethyl)benzene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,3-Bis(trifluoromethyl)benzene. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Profile and Hazards

1,3-Bis(trifluoromethyl)benzene is a flammable liquid and vapor that can cause skin, eye,
and respiratory irritation.[1][2][3][4] It is also toxic to aquatic life with long-lasting effects.
Inhalation of high concentrations may lead to drowsiness, dizziness, and other central nervous
system effects.[1] It is crucial to handle this chemical with appropriate personal protective
equipment in a well-ventilated area.

Quantitative Data

For quick reference, the following table summarizes key quantitative data for 1,3-
Bis(trifluoromethyl)benzene.
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Property Value
CAS Number 402-31-3
Molecular Formula CsHaFs

Boiling Point 116-116.3 °C[5]

Density 1.378 g/mL at 25 °C[5]

Flash Point 26 °C (78.8 °F) - closed cup[5]
UN Number 1993[6]

Hazard Class

3 (Flammable Liquid)[6]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment is mandatory when

handling 1,3-Bis(trifluoromethyl)benzene.

Protection Type

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield.[2][7]

Contact lenses should not be worn.[1]

Hand Protection

Chemical-resistant gloves (e.g., PVC).[1] Gloves
should be tested to a relevant standard (e.g.,
EN 374).[1]

Skin and Body Protection

Wear appropriate protective clothing to prevent
skin exposure.[2][8] In case of large-scale use,
wear tight-weave, non-static clothing and non-

sparking safety footwear.[1]

Respiratory Protection

Use in a well-ventilated area.[1][8] If ventilation
is inadequate, a NIOSH or European Standard

EN 149 approved respirator is necessary.[3]

Procedural Workflow for Handling and Disposal
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The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 1,3-Bis(trifluoromethyl)benzene.
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Caption: Standard operating procedure for handling and disposal.

Detailed Experimental Protocol: Safe Handling of
1,3-Bis(trifluoromethyl)benzene

This protocol outlines the step-by-step process for safely handling 1,3-
Bis(trifluoromethyl)benzene in a laboratory setting.

1. Preparation

o Personal Protective Equipment (PPE): Before entering the laboratory, don the required PPE
as specified in the table above.

» Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated and
operational.[1][8]

o Materials: Gather all necessary equipment, including non-sparking tools, grounding and
bonding equipment, and clearly labeled containers for the chemical and waste.[3][9]

2. Handling and Transfer

e Grounding: When transferring the chemical, ground and bond all containers and receiving
equipment to prevent static discharge.[2][8]

o Transfer: Conduct all transfers of 1,3-Bis(trifluoromethyl)benzene inside a chemical fume
hood.[10] Avoid inhalation of vapors.[1]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[8] Smoking is strictly prohibited in the handling area.[1]

3. Spill and Emergency Procedures

The following flowchart outlines the immediate actions to be taken in the event of a spill.
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Caption: Emergency spill response flowchart.

e Minor Spills: For small spills, remove all ignition sources.[1] Absorb the spill with an inert
material such as dry sand or earth and place it into a chemical waste container.[8]

« Major Spills: In the event of a large spill, immediately evacuate personnel from the area and
move upwind.[1] Alert emergency responders and inform them of the location and nature of
the hazard.[1]

4. First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air.[2][8] If breathing is
Inhalation difficult, give oxygen.[8][9] Seek medical

attention if symptoms persist.

Immediately remove all contaminated clothing.

) [1] Flush skin with plenty of soap and water for
Skin Contact ) ) o
at least 15 minutes.[8] Seek medical attention if

irritation occurs.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2][8] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[8]

Do NOT induce vomiting.[3] If the victim is
Ingestion conscious and alert, give 2-4 cupfuls of milk or

water.[8] Seek immediate medical attention.[8]

5. Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances and ignition sources.[7][8] The storage area should be designated
for flammable liquids.[8]

» Disposal: Dispose of waste in accordance with local, regional, and national regulations.
Collect waste in its original container or a designated, compatible, and properly labeled
waste container.[6] Contact your institution's Environmental Health and Safety (EHS)
department for pickup and disposal by a licensed hazardous waste disposal company.[6] Do
not mix with other waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
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handling-1-3-bis-trifluoromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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